Cas no 21382-50-3 (2-(1-benzofuran-2-carbonyl)-1-benzofuran)

• Product Name: 2-(1-benzofuran-2-carbonyl)-1-benzofuran
• CAS No: 21382-50-3
• MF: C₁₇H₁₀O₃
• MW: 262.259504795074
• CID: 6512364
• PubChem ID: 9179241
• Update Time: 2025-06-11

2-(1-benzofuran-2-carbonyl)-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzofuran-2-carbonyl)-1-benzofuran
• bis(1-benzofuran-2-yl)methanone
• Methanone, bis(2-benzofuranyl)-

• Inchi： 1S/C17H10O3/c18-17(15-9-11-5-1-3-7-13(11)19-15)16-10-12-6-2-4-8-14(12)20-16/h1-10H
• InChI Key： ZLYFWIZGRHGKMM-UHFFFAOYSA-N
• SMILES： C(C1=CC2=CC=CC=C2O1)(C1=CC2=CC=CC=C2O1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-(1-benzofuran-2-carbonyl)-1-benzofuran

Introduction to 2-(1-benzofuran-2-carbonyl)-1-benzofuran (CAS No. 21382-50-3)

2-(1-benzofuran-2-carbonyl)-1-benzofuran, identified by the Chemical Abstracts Service Number (CAS No.) 21382-50-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic compound features a unique structural framework that has garnered considerable attention due to its potential applications in medicinal chemistry and synthetic methodologies. The benzofuran core, a privileged scaffold in drug discovery, is functionalized with a carbonyl group at the 1-position and an ester-like moiety at the 2-position, making it a versatile intermediate for further derivatization.

The structural motif of 2-(1-benzofuran-2-carbonyl)-1-benzofuran positions it as a valuable building block for the synthesis of more complex molecules. Its dual functionality allows for selective modifications at multiple sites, enabling chemists to explore diverse chemical space. In recent years, there has been growing interest in benzofuran derivatives due to their demonstrated biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The compound’s ability to serve as a precursor for more intricate structures has made it a subject of extensive investigation in both academic and industrial settings.

Recent advancements in synthetic chemistry have highlighted the utility of 2-(1-benzofuran-2-carbonyl)-1-benzofuran in constructing pharmacophores. Researchers have leveraged its scaffold to develop novel molecules with enhanced pharmacological profiles. For instance, modifications at the carbonyl group have been explored to introduce various substituents that modulate bioavailability and target specificity. Similarly, alterations at the 1-benzofuran position have enabled the creation of derivatives with improved binding affinities to biological targets. These studies underscore the importance of 2-(1-benzofuran-2-carbonyl)-1-benzofuran as a key intermediate in drug development pipelines.

The compound’s relevance extends beyond its role as a synthetic intermediate. It has been employed in the synthesis of novel heterocycles that exhibit promising biological activities. For example, researchers have synthesized analogs of 2-(1-benzofuran-2-carbonyl)-1-benzofuran that demonstrate inhibitory effects on enzymes involved in cancer progression. These findings highlight the potential of benzofuran derivatives as therapeutic agents and reinforce their significance in medicinal chemistry. The versatility of this compound allows for further exploration of its pharmacological properties, making it an attractive candidate for future drug discovery efforts.

In addition to its pharmaceutical applications, 2-(1-benzofuran-2-carbonyl)-1-benzofuran has found utility in materials science and agrochemical research. Its structural features make it a suitable candidate for developing novel materials with specific chemical properties. For instance, functionalized benzofurans have been investigated for their role in organic electronics and photovoltaic devices due to their ability to absorb light across a wide spectrum. Furthermore, derivatives of this compound have shown promise as bioactive agents in crop protection applications, demonstrating their broad utility across multiple scientific disciplines.

The synthesis of 2-(1-benzofuran-2-carbonyl)-1-benzofuran typically involves multi-step reactions that highlight the ingenuity of modern organic synthesis techniques. Common methodologies include condensation reactions between appropriately substituted benzофурановыми compounds followed by functional group transformations. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These developments are crucial for ensuring that the production of such key intermediates remains environmentally friendly and economically viable.

The future prospects for 2-(1-benzofuran-2-carbonyl)-1-benzofuran are promising, with ongoing research aimed at expanding its applications and understanding its mechanisms of action. As computational chemistry tools become more sophisticated, virtual screening methods are being employed to identify new derivatives with enhanced properties. Additionally, green chemistry principles are being integrated into synthetic protocols to minimize environmental impact while maximizing efficiency. These efforts ensure that 2-(1-benzofuran-2-carbonyl)-1-benzofuran will remain a cornerstone of innovation in chemical research for years to come.

In conclusion,(CAS No.) 21382-50-3 stands as a testament to the ingenuity and potential of heterocyclic compounds in driving advancements across multiple scientific fields. Its unique structure and versatile reactivity make it an indispensable tool for researchers seeking to develop novel therapeutics, materials, and agrochemicals. As our understanding of its properties continues to grow,(product name) 2-(1-benzofuran-2-carbonyl)-1-benzofuran will undoubtedly play an increasingly pivotal role in shaping the future of chemical innovation.